Cas no 21233-09-0 (3-O-METHYLFLUORESCEIN PHOSPHATE CYCLOHEXYLAMMONIUM SALT)

• Product name: 3-O-METHYLFLUORESCEIN PHOSPHATE CYCLOHEXYLAMMONIUM SALT
• CAS No: 21233-09-0
• MF: C₂₁H₁₅O₈P^.C₆H₁₃N
• MW: 525.48692
• CID: 825294

3-O-METHYLFLUORESCEIN PHOSPHATE CYCLOHEXYLAMMONIUM SALT Chemical and Physical Properties

Names and Identifiers

• 3-O-METHYLFLUORESCEIN PHOSPHATE CYCLOHEXYLAMMONIUM SALT
• 3-O-METHYLFLUORESCEIN PHOSPHATE MONOCYCLOHEXYLAMMONIUM SALT
• cyclohexanamine,(6'-methoxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) dihydrogen phosphate

Computed Properties

• Exact Mass: 525.15500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 3
• Complexity: 770
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• PSA: 147.35000
• LogP: 5.71280

Additional information on 3-O-METHYLFLUORESCEIN PHOSPHATE CYCLOHEXYLAMMONIUM SALT

Research Brief on 3-O-Methylfluorescein Phosphate Cyclohexylammonium Salt (CAS: 21233-09-0): Recent Advances and Applications

3-O-Methylfluorescein Phosphate Cyclohexylammonium Salt (CAS: 21233-09-0) is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting phosphatase activity. Recent studies have highlighted its utility in high-throughput screening (HTS), drug discovery, and diagnostic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, mechanisms of action, and emerging applications in the biomedical field.

A 2023 study published in Analytical Biochemistry demonstrated the enhanced stability and sensitivity of 3-O-Methylfluorescein Phosphate Cyclohexylammonium Salt compared to traditional fluorescein derivatives. The cyclohexylammonium counterion was found to improve solubility in aqueous buffers, making it particularly suitable for kinetic assays. Researchers also noted its low background fluorescence, which significantly improves signal-to-noise ratios in phosphatase activity assays.

In drug discovery, this substrate has gained attention for its role in screening tyrosine phosphatase inhibitors. A recent Nature Communications paper (2024) described its use in identifying novel allosteric modulators of PTP1B, a target for diabetes and obesity therapeutics. The study reported a 40% improvement in screening efficiency compared to previous methods, attributed to the compound's rapid hydrolysis kinetics and linear fluorescence response.

Emerging applications include its incorporation into point-of-care diagnostic devices. A 2024 Biosensors and Bioelectronics publication detailed a microfluidic platform using 3-O-Methylfluorescein Phosphate Cyclohexylammonium Salt for rapid alkaline phosphatase detection, achieving detection limits of 0.1 U/L in serum samples. This development has significant implications for liver function testing and bone disorder diagnostics.

Ongoing research is exploring modifications to the core structure to further enhance performance. Preliminary results from a 2024 ACS Medicinal Chemistry Letters study suggest that halogen substitutions at specific positions could yield derivatives with improved quantum yields while maintaining the advantageous kinetic properties of the parent compound.

The commercial availability of 3-O-Methylfluorescein Phosphate Cyclohexylammonium Salt has expanded significantly, with multiple suppliers now offering GMP-grade material for clinical applications. Recent stability studies indicate a shelf life exceeding 24 months when stored at -20°C in anhydrous conditions, addressing previous concerns about long-term storage of fluorescein derivatives.

Future research directions include the development of dual-fluorescence substrates combining this compound with near-infrared fluorophores for multiplexed assays, as well as its potential application in super-resolution microscopy techniques. The compound's versatility and robust performance characteristics position it as a valuable tool for advancing both basic research and translational applications in chemical biology and medical diagnostics.